Cas no 2171139-62-9 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid
• CAS No: 2171139-62-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6507365
• PubChem ID: 165813435
• Update Time: 2025-10-29

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid
• 2171139-62-9
• EN300-1492148
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)22(23(29)30)28-24(31)26(3,4)13-14-27-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,31)(H,29,30)/t22-/m1/s1
• InChI Key： TUCRDSBAECZIRK-JOCHJYFZSA-N
• SMILES： O(C(NCCC(C)(C)C(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171139-62-9, known as (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in peptide synthesis and drug delivery systems, making it a focal point for researchers worldwide.

The molecular structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide chemistry. The Fmoc group plays a critical role in solid-phase peptide synthesis (SPPS) by temporarily blocking the amino terminus of amino acids during the synthesis process. This feature makes the compound invaluable in the development of complex peptide sequences and therapeutic agents. Additionally, the presence of tertiary amide and branched alkyl chains contributes to its stability and solubility properties, further enhancing its utility in various chemical and biological applications.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and stereoselectivity. Researchers have employed novel catalytic systems and optimized reaction conditions to streamline its synthesis, reducing production costs and improving scalability. These developments have positioned the compound as a key intermediate in the manufacturing of bioactive molecules and specialty chemicals.

From a biological standpoint, studies have demonstrated that this compound exhibits antimicrobial activity against a range of pathogens, including Gram-positive and Gram-negative bacteria. Its ability to inhibit bacterial growth without inducing resistance mechanisms has sparked interest in its potential as an alternative to conventional antibiotics. Furthermore, preclinical trials have shown that it possesses anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as arthritis and dermatitis.

The integration of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that its Fmoc group interacts favorably with specific residues on target proteins, enhancing its binding affinity and selectivity. These findings have guided the design of next-generation molecules with improved pharmacokinetic profiles and therapeutic efficacy.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylbutanoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a cornerstone in modern chemical and biomedical research.